4-Ethylbenzoyl chloride

• IUPAC Name: 4-ethylbenzoyl chloride
• InChI: InChI=1S/C9H9ClO/c1-2-7-3-5-8(6-4-7)9(10)11/h3-6H,2H2,1H3
• InChI Key: AVTLLLZVYYPGFX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)Cl
• Molecular Formula: C9H9ClO
• DSSTOX Substance ID: DTXSID80167564
• Molecular Weight: 168.62 g/mol
• CAS RN: 16331-45-6

Description

4-Ethylbenzoyl chloride is a chemical compound with the molecular formula C9H9ClO. It is used in various laboratory applications.

Molecular Structure Analysis

The molecular structure of 4-Ethylbenzoyl chloride consists of 9 carbon atoms, 9 hydrogen atoms, and 1 chlorine atom. The exact mass of the molecule is 168.034195 Da.

Physical And Chemical Properties Analysis

4-Ethylbenzoyl chloride has a molecular weight of 168.62 g/mol. Its physical state is liquid, and it has a refractive index of 1.5479.

Scientific Research Applications

Synthesis of Benzamides

4-Ethylbenzoyl chloride: .

Preparation of Sulfonamides

. Sulfonamides have a broad range of applications, notably in the pharmaceutical industry as antibacterial agents.

Safety and Hazards

4-Ethylbenzoyl chloride is a hazardous chemical. It causes severe skin burns and eye damage. Safety measures include not breathing in dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection.

Mechanism of Action

Target of Action

4-Ethylbenzoyl chloride is a chemical compound used in organic synthesis

Mode of Action

The mode of action of 4-Ethylbenzoyl chloride is primarily through its reactivity as an acyl chloride. Acyl chlorides are highly reactive substances used in organic synthesis to introduce acyl groups into other compounds . They can react with a wide range of nucleophiles, including water, alcohols, and amines, to form esters, amides, and other types of compounds .

Biochemical Pathways

This could lead to the modification of proteins, nucleic acids, and other biomolecules, potentially affecting their function .

Pharmacokinetics

The pharmacokinetics of 4-Ethylbenzoyl chloride, including its absorption, distribution, metabolism, and excretion (ADME), are not well-studied. Given its reactivity, it’s likely that it would be rapidly metabolized and excreted. Its bioavailability would also be influenced by its reactivity and potential to be metabolized .

Result of Action

It’s known to be a corrosive substance that can cause serious eye damage and skin burns . This suggests that it could have cytotoxic effects at the cellular level.

Action Environment

The action of 4-Ethylbenzoyl chloride can be influenced by various environmental factors. For example, its reactivity can be affected by the presence of other substances that can act as nucleophiles. It’s also known to react violently with water, releasing toxic gases . Therefore, the presence of water or humidity in the environment could significantly influence its reactivity and stability.

Synthesis routes and methods I

Procedure details

200 g (1.33 millimoles) of 4-ethylbenzoic acid are added rapidly to 500 ml of thionyl chloride with stirring. The mixture is heated at the reflux temperature for 4 hours. After evaporation of the SOCl2 and distillation, 4-ethylbenzoyl chloride is obtained.

Synthesis routes and methods II

Procedure details

A mixture of 4-ethylbenzoic acid (0.50 g, 3.33 mmol) in SOCl2 (1 mL) and DMF(1 drop) was refluxed for 2 h. The reaction mixture was concentrated and then stripped with toluene (2×10 mL) to yield 4-ethylbenzoyl chloride (0.59 g, >100%) as a colorless oil. The crude acid chloride (0.59 g, 3.5 mmol) in toluene (minimum amount) was added dropwise to conc. aq. NH4OH (1.4 mL). After stirring for 1 h, the reaction mixture was concentrated, the residue was dissolved in water and extracted with EtOAc (3×25 mL). The combined organic layers were washed with 1 N aq. NaOH (10 mL) and brine and dried over Na2SO4 prior to removal of the volatiles to yield 4-ethylbenzamide (460 mg, 88%) as a white solid. A suspension of this crude amide (430 mg, 2.87 mmol) and LiAlH4 (180 mg, 4.7 mmol) in dry THF (5 mL) was refluxed at 65° C. for 4.5 h. More LiAlH4 (60 mg, 1.58 mmol) was added, and the reaction mixture was heated at 65° C. for 2 h. The reaction mixture was cooled, and 1 N aq. NaOH (0.4 mL) was added. After stirring for 4 h, the mixture was filtered, and the filtrate was concentrated to give 4-ethylbenzylamine (350 mg, 90w) as a pale yellow oil.

Q & A

Q1: What is the main application of 4-Ethylbenzoyl chloride in the provided research?

A: In the presented studies , 4-Ethylbenzoyl chloride acts as a reagent in organic synthesis. Specifically, it reacts with methyl 4-amino-2-sulfamoylbenzoate to produce methyl-4-(4-ethylbenzamido)-2-sulfamoylbenzoate . This reaction is significant because amide derivatives, like the one synthesized, are often explored for potential fungicidal activity .

Q2: What structural information about methyl-4-(4-ethylbenzamido)-2-sulfamoylbenzoate was revealed by the research?

A: X-ray crystallography studies provided detailed structural characterization of the synthesized methyl-4-(4-ethylbenzamido)-2-sulfamoylbenzoate molecule . Key findings include:

• Coplanar arrangement: The carboxamide moiety is positioned coplanar to the benzene ring, with a dihedral angle of 176.2(3)° .
• Bond Length: The C9—Ol bond, representing a C=O double bond, has a length of 1.218(4) Å .
• Intermolecular Interactions: The research also revealed the presence of both intermolecular and intramolecular hydrogen bonding interactions within the crystal structure .

Q3: Were there any other synthetic routes explored for the production of methyl-4-(4-ethylbenzamido)-2-sulfamoylbenzoate?

A: While the research primarily focuses on utilizing 4-Ethylbenzoyl chloride, it does mention that a similar compound, 3β-[5′-(4′′-ethylphenyl)1′,3′,4′-oxadiazole-2′-yl)methoxycholest-5-ene, was successfully synthesized using two distinct methods . This finding suggests the possibility of alternative synthetic approaches for creating structurally related compounds, potentially including methyl-4-(4-ethylbenzamido)-2-sulfamoylbenzoate. Further investigation would be needed to confirm this.